![molecular formula C18H21NO4S B4301386 ethyl 3-(4-ethoxyphenyl)-3-[(2-thienylcarbonyl)amino]propanoate](/img/structure/B4301386.png)
ethyl 3-(4-ethoxyphenyl)-3-[(2-thienylcarbonyl)amino]propanoate
Overview
Description
Ethyl 3-(4-ethoxyphenyl)-3-[(2-thienylcarbonyl)amino]propanoate, also known as ETP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. ETP is a member of the propanoate ester family and is used in the synthesis of various drugs.
Mechanism of Action
The mechanism of action of ethyl 3-(4-ethoxyphenyl)-3-[(2-thienylcarbonyl)amino]propanoate is not fully understood. However, it has been suggested that this compound may exert its therapeutic effects by inhibiting the activity of certain enzymes and proteins involved in cell signaling pathways. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been reported to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to possess antifungal activity against Candida albicans and antibacterial activity against Staphylococcus aureus. Additionally, this compound has been shown to possess anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of using ethyl 3-(4-ethoxyphenyl)-3-[(2-thienylcarbonyl)amino]propanoate in lab experiments is its high potency and selectivity. This compound has been shown to exhibit significant activity against cancer cells, fungi, and bacteria at low concentrations. However, one limitation of using this compound is its potential toxicity. This compound has been shown to induce cytotoxicity in normal cells at high concentrations.
Future Directions
There are several future directions for the research and development of ethyl 3-(4-ethoxyphenyl)-3-[(2-thienylcarbonyl)amino]propanoate. One potential area of research is the optimization of the synthesis method to improve the yield and purity of this compound. Another area of research is the investigation of the mechanism of action of this compound. Understanding the molecular targets of this compound could lead to the development of more effective therapeutic agents. Additionally, further research is needed to evaluate the safety and efficacy of this compound in animal models and clinical trials.
Scientific Research Applications
Ethyl 3-(4-ethoxyphenyl)-3-[(2-thienylcarbonyl)amino]propanoate has been extensively used in scientific research for its potential therapeutic applications. It has been reported to exhibit significant anticancer, antifungal, and antibacterial activities. This compound has also been shown to possess anti-inflammatory and antioxidant properties.
properties
IUPAC Name |
ethyl 3-(4-ethoxyphenyl)-3-(thiophene-2-carbonylamino)propanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S/c1-3-22-14-9-7-13(8-10-14)15(12-17(20)23-4-2)19-18(21)16-6-5-11-24-16/h5-11,15H,3-4,12H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEBXKEDGWITIEM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(CC(=O)OCC)NC(=O)C2=CC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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